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Compound of Interest

Compound Name: CAY10464

Cat. No.: B027634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a CAY10464 stock

solution for use in life science research. CAY10464 is a potent and selective antagonist of the

aryl hydrocarbon receptor (AhR), with a Ki of 1.4 nM in rabbit liver cytosol preparations.[1] It is

a valuable tool for studying the roles of AhR in various physiological and pathological

processes. Accurate and reproducible experimental results depend on the proper preparation

and handling of this compound.

Chemical Properties and Data
A summary of the key quantitative data for CAY10464 is presented in the table below for easy

reference.

Property Value Source

Molecular Formula C₁₅H₁₂Cl₂O [1][2]

Formula Weight 279.2 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Storage (Solid) -20°C [1]

Stability (Solid) ≥ 4 years at -20°C [1]
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Solubility Data
The choice of an appropriate solvent is critical for preparing a stock solution. The solubility of

CAY10464 in common laboratory solvents is summarized below.

Solvent Solubility Source

DMF 30 mg/mL [1]

DMSO 30 mg/mL [1]

Ethanol 10 mg/mL [1]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CAY10464 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10464 in dimethyl

sulfoxide (DMSO). This is a common concentration for a stock solution that can be further

diluted to working concentrations for various in vitro and in vivo experiments.

Materials:

CAY10464 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Procedure:
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Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for CAY10464 and

DMSO. Handle the compound and solvent in a well-ventilated area, preferably within a

chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and chemical-resistant gloves.

Weighing CAY10464: Accurately weigh the desired amount of CAY10464 powder using a

calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, weigh out 2.792

mg of CAY10464 (Molecular Weight = 279.2 g/mol ).

Dissolving CAY10464: Transfer the weighed CAY10464 powder to a sterile amber vial or

microcentrifuge tube. Add the calculated volume of DMSO. For a 10 mM stock solution from

2.792 mg of CAY10464, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the CAY10464 is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually

inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber polypropylene tubes to avoid repeated freeze-thaw cycles and exposure to light.

Store the aliquots at -20°C for long-term storage. Properly label the aliquots with the

compound name, concentration, solvent, and date of preparation.

Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the 10 mM DMSO stock solution to a final working

concentration in an aqueous buffer or cell culture medium.

Materials:

10 mM CAY10464 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS) or cell culture medium

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:
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Thaw Stock Solution: Thaw an aliquot of the 10 mM CAY10464 stock solution at room

temperature.

Serial Dilution (if necessary): For very low working concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in DMSO.

Final Dilution: Add the appropriate volume of the 10 mM CAY10464 stock solution to the pre-

warmed aqueous buffer or cell culture medium to achieve the desired final concentration. It is

crucial to add the DMSO stock solution to the aqueous solution while gently vortexing to

prevent precipitation.

Example for a 10 µM working concentration: To prepare 1 mL of cell culture medium with a

final CAY10464 concentration of 10 µM, add 1 µL of the 10 mM stock solution to 999 µL of

the medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is not toxic to the cells or experimental system. Typically, the final DMSO concentration

should be kept below 0.5%, and a vehicle control with the same DMSO concentration should

be included in the experiment.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment

and use them immediately, as the stability of CAY10464 in aqueous solutions for extended

periods is not guaranteed.

Mandatory Visualizations
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Caption: Workflow for CAY10464 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
CAY10464 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027634#cay10464-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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